Kerosene

• CAS No.: 8008-20-6
• Molecular Formula: UNKNOWN
• Synonyms: Kerosine

Description

Kerosene, also known as paraffin, is a combustible hydrocarbon liquid derived from petroleum. It is widely used as a fuel in aviation, households, and various industrial applications. The name “this compound” is derived from the Greek word “kēros,” meaning wax. It was first registered as a trademark by Nova Scotia geologist and inventor Abraham Gesner in 1854 .

Mechanism of Action

Target of Action

Kerosene, also known as paraffin, is a combustible hydrocarbon liquid derived from petroleum . It is primarily used as a fuel in aviation and households . The primary targets of this compound are combustion engines, particularly jet engines, where it serves as a key source of energy .

Mode of Action

This compound’s mode of action involves the process of combustion. When ignited, the hydrocarbon molecules in this compound undergo oxidation reactions, releasing heat energy . This energy is harnessed in engines to produce mechanical work. The combustion of this compound involves complex interrelated physical and chemical processes . The kinetic model of the process is part of a more general gas dynamic model .

Pharmacokinetics

The term pharmacokinetics typically applies to the absorption, distribution, metabolism, and excretion (ADME) of drugs within an organism . Instead, its relevant properties in a similar context would be its physical and chemical properties that affect its behavior as a fuel. These include its viscosity, density, miscibility with other petroleum products, and immiscibility with water .

Result of Action

The combustion of this compound results in the release of energy in the form of heat and light . This energy can be harnessed for various applications, such as powering jet engines or providing illumination in this compound lamps . The combustion process also produces CO2 and H2O as byproducts .

Action Environment

The efficacy and stability of this compound as a fuel can be influenced by various environmental factors. For instance, the presence of impurities can affect the efficiency of combustion. Temperature and pressure conditions can also impact the combustion process . In the context of green energy, synthetic this compound and green hydrogen are being explored as alternatives to reduce the climate impact of aviation .

Preparation Methods

Synthetic Routes and Reaction Conditions

Kerosene is primarily derived from refined petroleum. It can also be extracted from coal, oil shale, and wood, but these methods are less common. The preparation of this compound involves several steps:

Crude Oil Recovery: The first step is to collect crude oil, which is a mixture of petroleum chemicals found deep within the earth.

Separation: The crude oil is heated to separate its components through a process called distillation.

Purification: The separated components are further purified to remove impurities.

Final Processing: The purified components undergo final processing to produce this compound.

Industrial Production Methods

Industrial production of this compound involves catalytic reforming, alkylation, catalytic cracking, and hydroprocessing. These processes help in converting crude oil into this compound by breaking down larger hydrocarbons into smaller ones .

Chemical Reactions Analysis

Types of Reactions

Kerosene undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to produce carbon dioxide and water. This reaction is commonly used in combustion engines.

Combustion: this compound combustion involves the reaction of this compound with oxygen to produce heat, carbon dioxide, and water.

Cracking: This compound can be cracked to produce smaller hydrocarbons, which are used in the production of gasoline.

Common Reagents and Conditions

Oxidation: Requires oxygen and high temperatures.

Combustion: Requires oxygen and an ignition source.

Cracking: Requires catalysts such as platinum or zeolites and high temperatures.

Major Products Formed

Oxidation: Carbon dioxide and water.

Combustion: Heat, carbon dioxide, and water.

Cracking: Smaller hydrocarbons such as gasoline.

Scientific Research Applications

Kerosene has a wide range of scientific research applications:

Chemistry: Used as a solvent for greases and insecticides.

Biology: Utilized in various laboratory experiments and as a fuel for sterilization equipment.

Medicine: Historically used in lamps for medical procedures before the advent of electric lighting.

Industry: Employed as a fuel for jet engines, heating oil, and in the production of synthetic this compound for sustainable aviation

Comparison with Similar Compounds

Kerosene is similar to other hydrocarbon fuels such as diesel, gasoline, and jet fuel. it has unique properties that make it suitable for specific applications:

Diesel: Like this compound, diesel is used as a fuel for engines. diesel has a higher boiling point and is less volatile than this compound.

Gasoline: Gasoline is more volatile and has a lower boiling point than this compound, making it suitable for use in internal combustion engines.

Jet Fuel: Jet fuel is a highly refined form of this compound used in aviation.

List of Similar Compounds

• Diesel
• Gasoline
• Jet Fuel
• Paraffin Oil

Customer Q & A

Q1: What is the chemical composition of kerosene?

A: this compound is not a single chemical compound, but a complex mixture of hydrocarbons, primarily alkanes and cycloalkanes (68.6%), along with benzene and substituted benzene (13.7%) and naphthalene and substituted naphthalenes. [] The exact composition can vary depending on the source and refining process.

Q2: Does this compound have a fixed molecular formula and weight?

A: No, as a mixture of hydrocarbons, this compound does not have a single molecular formula or weight. The average chemical composition by weight is approximately 35% paraffins, 60% naphthenes, and 15% aromatics. []

Q3: Is there any spectroscopic data available for this compound?

A: While there isn't one specific spectroscopic profile for this compound due to its complex mixture nature, techniques like FTIR (Fourier-transform infrared) spectroscopy can be used to analyze its hydrocarbon composition. For example, researchers used FTIR to directly measure the residual this compound levels after biodegradation experiments with fungi. []

Q4: What are some common applications of this compound?

A: this compound is widely used as a fuel in non-electrified dwellings, particularly in developing nations. [] It is also used as an aircraft gas turbine and jet fuel, a spray oil for insect control on citrus plants, and as an alcohol denaturant. []

Q5: Are there any known material compatibility issues with this compound?

A5: While generally stable, this compound can degrade certain materials like some plastics and rubbers upon prolonged contact. Specific compatibility should be considered for each application.

Q6: Can this compound be broken down naturally?

A: Yes, certain fungi like Aspergillus niger and Rhizopus stolinifer have demonstrated the ability to degrade this compound. [] Researchers are exploring the potential of these fungi for bioremediation of this compound-contaminated environments.

Q7: What are the environmental concerns related to this compound use?

A: this compound lamps are a significant source of black carbon (BC) emissions, contributing to atmospheric pollution and climate change. [] Replacing this compound lamps with cleaner alternatives is crucial to mitigating these negative impacts.

Q8: Are there strategies for the recycling and waste management of this compound?

A8: As a fuel, this compound is typically combusted, and its waste products are primarily combustion gases. Responsible handling and disposal practices are crucial to minimize environmental impact. Recycling generally focuses on containing spills and preventing soil and water contamination.

Q9: What are the health risks associated with this compound exposure?

A: this compound exposure, particularly through ingestion, is a significant health concern, especially in children. [] Aspiration of this compound can lead to chemical pneumonitis and respiratory distress. [, , ] Dermal exposure can also cause systemic toxicity. []

Q10: Does this compound affect micronutrient levels in the body?

A: Research on rats indicates that this compound exposure, whether oral, dermal, or combined, can significantly reduce serum levels of essential vitamins and minerals. [] This depletion was most pronounced with combined exposure routes. []

Q11: Are there any long-term health effects associated with this compound exposure?

A: While research is ongoing, some studies suggest links between long-term exposure to this compound components and increased risks of cancer, immunological, reproductive, fetotoxic, and genotoxic effects. []

Q12: What are some alternatives to this compound for lighting and cooking?

A: Solar-powered LED lighting systems and cleaner-burning fuels like LPG (liquefied petroleum gas) are viable alternatives to this compound, offering health and environmental benefits. [, ]